6-chloro-N-cyclopentylpyridine-3-sulfonamide
Description
6-Chloro-N-cyclopentylpyridine-3-sulfonamide (6-Cl-CPPS) is an organic compound that belongs to the family of sulfonamides. It is a white, crystalline solid that is soluble in water and has a melting point of 70–72 °C. 6-Cl-CPPS is used in a variety of scientific research applications, including in biochemical and physiological studies, drug synthesis, and as a reagent in lab experiments.
Scientific Research Applications
- 6-chloro-N-cyclopentylpyridine-3-sulfonamide is utilized as a biochemical reagent in proteomics studies. Researchers employ it to investigate protein structures, functions, and interactions. Its specific binding properties make it valuable for identifying and characterizing proteins within complex biological samples .
- This compound acts as an enzyme inhibitor. By selectively blocking specific enzymes, it helps researchers understand their roles in cellular processes. Investigating the inhibition kinetics of enzymes using 6-chloro-N-cyclopentylpyridine-3-sulfonamide contributes to drug discovery and therapeutic development .
- Ion channels play crucial roles in cellular signaling and homeostasis. Researchers explore the effects of 6-chloro-N-cyclopentylpyridine-3-sulfonamide on ion channels, particularly those involved in neuronal function. Its impact on channel activity informs drug design for neurological disorders .
- Some studies suggest that 6-chloro-N-cyclopentylpyridine-3-sulfonamide exhibits anticancer properties. Researchers investigate its effects on cancer cell lines, focusing on cell proliferation, apoptosis, and metastasis inhibition. Further research is needed to elucidate its mechanisms and potential clinical applications .
- Inflammation plays a role in various diseases. Researchers explore whether 6-chloro-N-cyclopentylpyridine-3-sulfonamide can modulate inflammatory pathways. Its impact on cytokine production, immune responses, and tissue inflammation is an area of interest .
- Given its structural features, this compound may interact with neuronal receptors or transporters. Researchers investigate its potential in treating neurodegenerative diseases, such as Alzheimer’s or Parkinson’s. Understanding its effects on neurotransmission and neuronal health is essential .
Proteomics Research
Enzyme Inhibition Studies
Ion Channel Modulation
Anticancer Potential
Anti-Inflammatory Activity
Neurological Disorders
properties
IUPAC Name |
6-chloro-N-cyclopentylpyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O2S/c11-10-6-5-9(7-12-10)16(14,15)13-8-3-1-2-4-8/h5-8,13H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKHSAJUKYDRFHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NS(=O)(=O)C2=CN=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-cyclopentylpyridine-3-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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